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Compound of Interest

Compound Name: Chalcone 4 hydrate

Cat. No.: B3320090 Get Quote

Essential Safety and Handling Guide for
Chalcone 4-Hydrate
This document provides immediate safety, operational, and disposal guidance for laboratory

personnel, including researchers, scientists, and drug development professionals, who handle

Chalcone 4-hydrate. The following procedures are critical for ensuring personal safety and

proper management of this chemical compound.

Hazard Summary
Chalcone and its derivatives are considered hazardous substances.[1] They can cause skin,

eye, and respiratory system irritation.[1][2][3][4] Some chalcones are harmful if swallowed.[1][5]

[6] It is crucial to avoid all personal contact, including the inhalation of dust.[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Chalcone 4-hydrate to

ensure the appropriate level of personal protection.[7] The following table summarizes the

recommended PPE for handling this compound.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield.[7][8][9]

To protect against splashes,

dust, and vapors that can

cause serious eye irritation or

damage.[3][9]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).[8][9][10] A fully

buttoned lab coat or chemical-

resistant coveralls.[7][8]

To prevent skin contact, which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

necessary.[2][5][6][9]

To prevent inhalation of dust,

which may cause respiratory

irritation.[3][5]

Foot Protection Closed-toe shoes.[8]
To protect feet from spills and

falling objects.

Risk Assessment

Protection Level

Specific PPE

Assess Task

Eye/Face Skin Respiratory Footwear

Goggles/Face Shield Gloves & Lab Coat Respirator (if needed) Closed-toe Shoes
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Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure that a current Safety Data Sheet (SDS) for Chalcone 4-hydrate is accessible.[7]

[10]

Verify that safety showers and eyewash stations are unobstructed and operational.[4]

Work in a designated area, such as a chemical fume hood, especially when handling the

powder.[4][6]

Weighing the Compound:

Don the appropriate PPE as outlined above.

Use a spatula to carefully transfer the solid Chalcone 4-hydrate to a tared weigh boat on

an analytical balance.

Avoid generating dust.[5][6] If any dust is created, gently clean the area with a damp cloth.

Dissolving the Compound:

Add the weighed solid to the appropriate solvent in a suitable container (e.g., beaker,

flask).

Stir the mixture gently until the solid is fully dissolved.

Keep the container covered to the extent possible to minimize vapors.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][5]

Clean all equipment and the work area to remove any residual chemical.
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Remove and properly store or dispose of PPE. Contaminated clothing should be washed

before reuse.[4]

Disposal Plan
Chemical Waste: Dispose of Chalcone 4-hydrate and any solutions containing it as

hazardous waste in accordance with local, state, and federal regulations.[3][5] Do not pour

down the drain.

Contaminated Materials: Any materials that have come into contact with Chalcone 4-hydrate,

such as gloves, weigh boats, and paper towels, should be collected in a designated

hazardous waste container.[3]

Containers: Empty containers may retain product residue and should be handled as

hazardous waste.[1] Do not reuse, cut, drill, grind, or weld such containers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3320090?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-204681.pdf
https://www.scribd.com/doc/98414100/msds
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15307~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:04:26~~4-Hydroxychalcone~~
https://www.fishersci.com/store/msds?partNumber=AAA10838&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/136123
https://store.apolloscientific.co.uk/storage/msds/OR27790_msds.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://sdsmanager.com/nz/sds-management-articles/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://sdsmanager.com/nz/sds-management-articles/how-to-select-suitable-personal-protective-equipment-ppe-for-working-with-chemicals/
https://falseguridad.com/the-importance-of-personal-protective-equipment-in-the-handling-of-chemicals/
https://allanchem.com/choose-ppe-chemical-work/
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/product/b3320090#personal-protective-equipment-for-handling-chalcone-4-hydrate
https://www.benchchem.com/product/b3320090#personal-protective-equipment-for-handling-chalcone-4-hydrate
https://www.benchchem.com/product/b3320090#personal-protective-equipment-for-handling-chalcone-4-hydrate
https://www.benchchem.com/product/b3320090#personal-protective-equipment-for-handling-chalcone-4-hydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3320090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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